Cas no 1226459-86-4 (1-(propan-2-yl)-N-4-(1H-1,2,3,4-tetrazol-1-yl)phenyl-1H-pyrazole-3-carboxamide)

• Product Name: 1-(propan-2-yl)-N-4-(1H-1,2,3,4-tetrazol-1-yl)phenyl-1H-pyrazole-3-carboxamide
• CAS No: 1226459-86-4
• MF: C₁₄H₁₅N₇O
• MW: 297.315201044083
• CID: 6377917
• PubChem ID: 49670322
• Update Time: 2025-08-05

1-(propan-2-yl)-N-4-(1H-1,2,3,4-tetrazol-1-yl)phenyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(propan-2-yl)-N-4-(1H-1,2,3,4-tetrazol-1-yl)phenyl-1H-pyrazole-3-carboxamide
• 1-propan-2-yl-N-[4-(tetrazol-1-yl)phenyl]pyrazole-3-carboxamide
• CCG-328473
• 1-(propan-2-yl)-N-[4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]-1H-pyrazole-3-carboxamide
• AKOS024517762
• F5772-7373
• 1226459-86-4
• N-(4-(1H-tetrazol-1-yl)phenyl)-1-isopropyl-1H-pyrazole-3-carboxamide

• Inchi： 1S/C14H15N7O/c1-10(2)20-8-7-13(17-20)14(22)16-11-3-5-12(6-4-11)21-9-15-18-19-21/h3-10H,1-2H3,(H,16,22)
• InChI Key： IOXLRBANTQTMAB-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C=CC(C(NC2=CC=C(N3C=NN=N3)C=C2)=O)=N1

Computed Properties

• Exact Mass: 297.13380813g/mol
• Monoisotopic Mass: 297.13380813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 90.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-(propan-2-yl)-N-4-(1H-1,2,3,4-tetrazol-1-yl)phenyl-1H-pyrazole-3-carboxamide

Recent Advances in the Study of 1-(propan-2-yl)-N-4-(1H-1,2,3,4-tetrazol-1-yl)phenyl-1H-pyrazole-3-carboxamide (CAS: 1226459-86-4)

The compound 1-(propan-2-yl)-N-4-(1H-1,2,3,4-tetrazol-1-yl)phenyl-1H-pyrazole-3-carboxamide (CAS: 1226459-86-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole and tetrazole moieties, has demonstrated promising pharmacological properties, particularly in the context of kinase inhibition and anti-inflammatory applications. Recent studies have explored its potential as a therapeutic agent, shedding light on its mechanism of action, pharmacokinetics, and efficacy in preclinical models.

One of the key areas of investigation has been the compound's interaction with specific kinase targets. Researchers have identified that 1226459-86-4 exhibits selective inhibition against certain kinases involved in inflammatory pathways, making it a potential candidate for treating autoimmune diseases. Structural-activity relationship (SAR) studies have further elucidated the importance of the tetrazole group in enhancing binding affinity and selectivity. These findings have been corroborated by X-ray crystallography and molecular docking simulations, providing a detailed understanding of the compound's binding mode.

In addition to its kinase inhibitory properties, recent preclinical studies have evaluated the compound's pharmacokinetic profile. Results indicate that 1226459-86-4 has favorable oral bioavailability and metabolic stability, which are critical for its development as a drug candidate. Animal models of inflammation have shown significant reduction in disease markers upon administration of the compound, further supporting its therapeutic potential. However, challenges such as off-target effects and long-term toxicity remain to be addressed in future studies.

Another noteworthy aspect of this research is the exploration of synthetic routes for 1226459-86-4. Recent publications have described optimized synthetic protocols that improve yield and purity, facilitating larger-scale production for further testing. These advancements are crucial for transitioning from laboratory-scale synthesis to industrial production, should the compound progress to clinical trials.

In conclusion, 1-(propan-2-yl)-N-4-(1H-1,2,3,4-tetrazol-1-yl)phenyl-1H-pyrazole-3-carboxamide represents a promising scaffold for the development of novel therapeutics. Its unique chemical structure and demonstrated biological activity make it a valuable subject of ongoing research. Future studies will likely focus on refining its selectivity, optimizing its pharmacokinetic properties, and evaluating its efficacy in clinical settings. The continued exploration of this compound underscores the dynamic nature of chemical biology and its potential to yield innovative treatments for complex diseases.